Cas no 100789-97-7 (Benzene, 1-(butylthio)-2-(methoxymethyl)-)

• Product Name: Benzene, 1-(butylthio)-2-(methoxymethyl)-
• CAS No: 100789-97-7
• MF: C₁₂H₁₈OS
• MW: 210.335722446442
• CID: 3551094
• Update Time: 2025-04-22

Benzene, 1-(butylthio)-2-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(butylthio)-2-(methoxymethyl)-

• Inchi： 1S/C12H18OS/c1-3-4-9-14-12-8-6-5-7-11(12)10-13-2/h5-8H,3-4,9-10H2,1-2H3
• InChI Key： MOXCPTVSBMSVMY-UHFFFAOYSA-N
• SMILES： C1(SCCCC)=CC=CC=C1COC

Computed Properties

• Exact Mass: 210.107836g/mol
• Monoisotopic Mass: 210.107836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 210.34g/mol
• XLogP3: 3.3
• Topological Polar Surface Area: 34.5Ų